This study aimed to elucidate the adhesion mechanism of siderophore-producing bacteria to goethite and boron-doped goethite. To meet the aims of the study, goethite and siderophore-producing bacteria were employed. The interaction between goethite and siderophore-producing bacteria was explored using batch adhesion experiment and DLVO theory. Results showed that the maximum adhesion amounts of P. sp. and P. chlororaphis on goethite and boron-doped goethite were 2039.39 and 1848.65, and 1566.64 and 1333.39 mg g−1, respectively, at 25 °C and pH 6. As solution pH increased, adhering amount of P. sp. and P. chlororaphis to goethite and boron-doped goethite was decreased. Electrostatic attraction force and chemical bond formation were the main mechanism of iron oxide interaction with bacteria. Boron incorporation reduced adhesion of P. sp. and P. chlororaphis to goethite surface. Results of this study may provide a theoretical basis for the utilization of siderophore-producing bacteria to transform iron elements in soil.

The aggregation behavior of four samples of hydrophobically modified hyaluronan was examined in water and in 0.15 M NaCl. The samples differed in the length of their hydrocarbon modifying chains, degree of substitution, or hyaluronan molecular weight. The critical aggregation concentration was determined by fluorescence spectroscopy using pyrene as a probe. Aggregation was observed even with hyaluronan modified by a short alkyl chain (C6). The critical aggregation concentration decreased with increasing alkyl chain length and with increasing hyaluronan molecular weight at a comparable degree of substitution. Aggregation was detected over a rather broad concentration interval, indicating a progressive formation of aggregates. Two populations of aggregates were detected for the oleyl substitution. The addition of NaCl had only minor effect on the critical aggregation concentration.

The unique characteristics of zirconium have made it susceptible to use in the pollutants purification. Although various zirconium-adsorbents have been used to remove fluoride, but no review article examines their perspective of the practical application. This article reviewed defluoridation papers using Zr-adsorbents. The modification of adsorbents with zirconium was found a useful technique to increase the fluoride adsorption capacity. Researchers have modified many materials like activated carbon, zeolite, and activated alumina by zirconium for efficient fluoride removal and among them Zr-doped polypyrrole/Zr iodate composite (183.5 mg/g) and CeO2-ZrO2 nanocages (175 mg/g) have a great capacity. Zirconium improves the chemistry and morphology of materials for fluoride adsorption. The Zr-materials were reusable and their mechanisms in fluoride removal were mostly electrostatic and ion exchange. Due to the excellent feature of zirconium, explorations can be continued to provide adsorbents with a higher ability to eliminate fluoride or similar pollutants.

Intraocular cancers such as retinoblastoma and uveal melanoma will induce severe vision loss or even death. Herein, a versatile nanocomposite thermogel based on hexanoyl glycol chitosan (HGC) and mesoporous polydopamine nanoparticles (MPDA NPs) was designed for potential use as an intraocular “drug depot” for the treatment of intraocular tumors. The integrated HGC-MPDA thermogel showed reversible sol-gel transition property as well as injectable and in-situ gelation abilities. The incorporated MPDA NPs endowed the thermogel with outstanding NIR laser-based photothermal conversion ability and enabled NIR light-controlled drug release. Moreover, in vitro study revealed that drug-loaded thermogel (HGC-MPDA@DOX) with the aid of 808 nm laser irradiation possessed superior anticancer effect than any single treatment via synergistic chemo-photothermal therapy. The present study demonstrated that HGC-MPDA could serve as a multifunctional platform for sustained and NIR light-responsive intravitreal drug delivery, avoiding repetitive injection, and the localized chemo-photothermal therapy provides a promising strategy against intraocular tumors.

In the present work, a 3D marigold-like direct Z-scheme heterojunction photocatalyst of In2O3/CdS was fabricated through in-situ growth technology. Both characterization and experiment results show that the as-synthetised In2O3/CdS possesses outstanding reusability and stability, and high separation rates of photogenerated e−/h+ pairs. The catalyst of In2O3/CdS has a satisfactory degradation efficiency of 84.8% for doxycycline hydrochloride and 79.0% for levofloxacin within 60 min. Doxycycline hydrochloride and levofloxacin are eventually destroyed and decomposed by •O2−, •OH and h+ radicals resulted from In2O3/CdS under vis-light. And the contribution of free radicals follow the order of •O2− > •OH > h+. The transfer path of e−/h+ and the generation of •O2−and •OH in the In2O3/CdS are attributed to the formation of Z-scheme heterojunction. Generally, the heterojunction formation between In2O3 and CdS is more conducive to the improvement of photocatalytic performance. The as-synthetised heterojunction In2O3/CdS is a quite promising photocatalyst in water pollution controlling.

The reduction of nitroaromatics is important in industrial wastewater treatment. However, the activity of an external catalyst is critical for the reaction. In this study, Au nanocrystals were anchored in situ on two-dimensional graphene oxide (GO), which had oxygen-rich groups on its surface. Oxygen-containing groups combined to form functional boron clusters through hydrogen bond interactions (BGO). The mild reducibility of a dodecahydrododecaborate anion cluster (closo-[B12H12]2−) made ultrafine Au nanocrystals uniformly disperse on GO (Au/BGO). 4-Nitrophenol and other nitro-aromatic hydrocarbons could be rapidly hydrogenated into aminoaromatic hydrocarbons by Au/BGO, and the hydrogenation efficiency was approximately 100%. It retained high catalytic activity after 16 catalytic cycles. Therefore, the proposed innovative preparation strategy and high catalytic activity indicate the advancement of closo-[B12H12]2− as a nucleation target for nanometals. This study provides a stable and efficient catalyst for the hydrogenation of nitroaromatics and an alternative approach for the preparation of supported nano-metals.

Biocompatible porous scaffolds with adjustable degradation rate and mechanical properties have attracted increasing interest in tissue engineering. 3D printing technology is an effective method for the rapid preparation of bone tissue engineering scaffolds. In this study, bone conductive poly(l-lactide-ran-p-dioxanone-ran-glycolide) (PLPG)/nano-hydroxyapatite (nHAP) (P/H) composites are prepared by solution blending method, which are used to fabricate P/H scaffolds by 3D printing technology. The physicochemical properties of the P/H composites are examined by DSC, XRD, and contact angle goniometry. Furthermore, the surface morphology, mechanical properties, biodegradation ability, and in vitro biocompatibility of the P/H scaffolds are investigated. The results indicate the PLPG copolymers have a highly printability with nHAP, and the mechanical and biodegradation properties of the P/H scaffolds can be tuned by adjusting the ratio of PLPG and nHAP. The in vitro biological experiments show that the P/H scaffolds are excellent substrates for the adhesion, growth, and proliferation of MC3T3-E1.

Abstract not available

It is unprecedently found that a zirconium-based metal-organic framework (MOF-808) can be a source of zirconium for the synthesis of zirconium phosphate (ZrP) with discrete disc nanocrystals (4.8 to 5.2 nm in size), normally obtained at high temperature or high phosphoric acid concentration. In contrast to the routinely obtained ZrP phase, the one derived from zirconium MOF under similar conditions offers dispersed particles with more active and accessible adsorption sites for efficient removal of cadmium. Indeed, the cadmium removal performance was found to be 88.27 mg/g compared to the conventional ZrP (67.48 mg/g) under the same conditions, bringing thus clear evidence of the virtues of using Zr-MOF as a template for the design of novel nanostructured materials with enhanced removal efficiency.

Titanium (Ti) has good mechanical properties, corrosion resistance, and biocompatibility. Biomaterials for the oral cavity have special requirements, such as the ability to resist bacterial adhesion and promote mineralization. Therefore, the modified Ti surface must have good antibacterial adhesion properties and mineralization activity. The material surface with zwitteric ionic polymer modification has a strong hydration and steric resistance effect, providing excellent bacteria resistance. In our previous work, zwitterionic poly[2-(methacryloyloxy)ethyl choline phosphate] (Ti-PMCP) was used to modify Ti surface via surface-initiated atom transfer radical polymerization, which can promote cell adhesion and prevent nonspecific protein adsorption. In this work, we further studied the antibacterial and mineralization properties of Ti-PMCP and its the application potential in oral implant materials.